Cas no 1537705-08-0 (2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid)

2-(2,3-Dihydro-1-benzofuran-5-yl)propanoic acid is a benzofuran derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a propanoic acid moiety attached to a dihydrobenzofuran core, offering a balance of aromatic and aliphatic properties. This compound is valued for its versatility as an intermediate in drug development, particularly in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The dihydrobenzofuran scaffold enhances metabolic stability while the carboxylic acid group allows for further functionalization. Its well-defined chemical properties make it suitable for research in medicinal chemistry and material science. High purity grades are available for precise experimental requirements.
2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid structure
1537705-08-0 structure
Product Name:2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
CAS No:1537705-08-0
MF:C11H12O3
MW:192.211183547974
CID:6166440
PubChem ID:71775731
Update Time:2025-10-28

2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid
    • 2-(2,3-dihydro-1-benzofuran-5-yl)propanoicacid
    • EN300-1137818
    • 1537705-08-0
    • Inchi: 1S/C11H12O3/c1-7(11(12)13)8-2-3-10-9(6-8)4-5-14-10/h2-3,6-7H,4-5H2,1H3,(H,12,13)
    • InChI Key: STEVXIOPWLAABO-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C(C=CC1=2)C(C(=O)O)C

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.5Ų

2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid Pricemore >>

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Additional information on 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid

Comprehensive Overview of 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0)

2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzofuran backbone and propanoic acid side chain, is a subject of interest due to its potential applications in drug development and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity or stability.

The benzofuran moiety in 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid is a common feature in many biologically active molecules. This structural element is often associated with anti-inflammatory, antimicrobial, and antioxidant properties. Coupled with the propanoic acid group, the compound exhibits enhanced solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS No. 1537705-08-0 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.

In recent years, the demand for benzofuran derivatives has surged, driven by their potential in treating chronic diseases and their role in green chemistry initiatives. 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid is no exception, as it aligns with the growing trend of developing sustainable and efficient chemical processes. Its synthesis often involves catalytic methods that minimize waste, resonating with the principles of green chemistry.

One of the most frequently asked questions about 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid revolves around its pharmacological potential. Preliminary studies suggest that this compound could play a role in modulating enzymatic pathways, though further clinical validation is required. Another common query concerns its synthetic routes, with researchers exploring cost-effective and scalable methods to produce high-purity batches. These topics are highly relevant in online searches, reflecting the compound's growing prominence.

The chemical stability of 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid under various conditions is another area of interest. Its robustness in acidic or basic environments makes it suitable for diverse applications, from pharmaceutical formulations to industrial catalysts. Additionally, its compatibility with other functional groups allows for the creation of hybrid molecules with tailored properties.

From an SEO perspective, keywords such as "benzofuran derivatives," "propanoic acid applications," and "CAS 1537705-08-0" are highly searched in academic and industrial databases. Incorporating these terms ensures the content reaches the right audience. Moreover, discussions on sustainable synthesis and bioactive compounds align with current trends, enhancing the article's relevance and readability.

In conclusion, 2-(2,3-dihydro-1-benzofuran-5-yl)propanoic acid (CAS No. 1537705-08-0) represents a fascinating intersection of chemistry and pharmacology. Its structural features, combined with its potential applications, make it a compound worth watching in the coming years. As research progresses, its role in drug discovery and material science is likely to expand, offering new opportunities for innovation.

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